Cas no 610796-21-9 (4-Bromo-5-isopropyl-1H-indazole)

• Product Name: 4-Bromo-5-isopropyl-1H-indazole
• CAS No: 610796-21-9
• MF: C₁₀H₁₁BrN₂
• MW: 239.111741304398
• MDL: MFCD11044106
• CID: 953935
• PubChem ID: 22566916
• Update Time: 2025-10-31

4-Bromo-5-isopropyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-5-ISOPROPYL-1H-INDAZOLE
• 4-bromo-5-propan-2-yl-1H-indazole
• 1H-Indazole, 4-bromo-5-(1-methylethyl)-
• 4-bromo-5-isopropylindazole
• YKZRMRNUPRUYCW-UHFFFAOYSA-N
• 4-Bromo-5-(propan-2-yl)-1H-indazole
• AK393731
• MFCD11044106
• ZB0760
• AMY17250
• 610796-21-9
• DS-13168
• C75853
• DTXSID40626541
• A913668
• SCHEMBL62144
• CS-0160800
• AKOS027380978
• 4-Bromo-5-isopropyl-1H-indazole

• MDL： MFCD11044106
• Inchi： 1S/C10H11BrN2/c1-6(2)7-3-4-9-8(10(7)11)5-12-13-9/h3-6H,1-2H3,(H,12,13)
• InChI Key： YKZRMRNUPRUYCW-UHFFFAOYSA-N
• SMILES： BrC1C2C=NNC=2C=CC=1C(C)C

Computed Properties

• Exact Mass: 238.01056g/mol
• Monoisotopic Mass: 238.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• XLogP3: 3.4

4-Bromo-5-isopropyl-1H-indazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 4-Bromo-5-isopropyl-1H-indazole

4-Bromo-5-isopropyl-1H-indazole: A Comprehensive Overview

The compound with CAS No 610796-21-9, known as 4-Bromo-5-isopropyl-1H-indazole, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the indazole family, which is a bicyclic structure consisting of a benzene ring fused to an imidazole ring. The presence of a bromine atom at the 4-position and an isopropyl group at the 5-position introduces unique electronic and steric properties, making it a valuable molecule for various applications.

4-Bromo-5-isopropyl-1H-indazole has been extensively studied for its potential in drug discovery. Recent research has highlighted its role as a scaffold for developing novel therapeutic agents, particularly in the areas of oncology and neurodegenerative diseases. The indazole core is known for its ability to interact with various biological targets, including kinases and G-protein coupled receptors (GPCRs), due to its rigid structure and electron-deficient aromatic system.

One of the most notable advancements involving 4-Bromo-5-isopropyl-1H-indazole is its use as a lead compound in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By modifying the substituents on the indazole ring, researchers have been able to enhance the selectivity and potency of these inhibitors, leading to promising preclinical results.

In addition to its pharmacological applications, 4-Bromo-5-isopropyl-1H-indazole has also been explored in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent studies have demonstrated its potential as a building block for organic field-effect transistors (OFETs), where its electron-deficient nature contributes to improved charge transport properties.

The synthesis of 4-Bromo-5-isopropyl-1H-indazole typically involves multi-step reactions, often starting from readily available starting materials such as o-phenylenediamine or indole derivatives. One common approach involves the formation of the indazole ring through cyclization reactions, followed by bromination and alkylation steps to introduce the desired substituents. The choice of reaction conditions and reagents is crucial to ensure high yields and selectivity in these transformations.

From an analytical standpoint, 4-Bromo-5-isopropyl-1H-indazole can be characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide valuable insights into the molecular structure, purity, and stability of the compound, which are essential for both academic research and industrial applications.

Looking ahead, the continued exploration of 4-Bromo-5-isopropyl-1H-indazole is expected to yield further breakthroughs in drug development and materials science. Its versatility as a chemical scaffold, combined with advancements in synthetic methodology and computational modeling, positions it as a key molecule in future research endeavors.